Cas no 1227490-62-1 (6-Chloro-2-(2-fluorophenyl)pyridine-3-acetonitrile)

• Product Name: 6-Chloro-2-(2-fluorophenyl)pyridine-3-acetonitrile
• CAS No: 1227490-62-1
• MF: C₁₃H₈ClFN₂
• MW: 246.66742515564
• CID: 4913758
• Update Time: 2025-10-30

6-Chloro-2-(2-fluorophenyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-(2-fluorophenyl)pyridine-3-acetonitrile
• 6-Chloro-2-(2-fluorophenyl)pyridine-3-acetonitrile

• Inchi： 1S/C13H8ClFN2/c14-12-6-5-9(7-8-16)13(17-12)10-3-1-2-4-11(10)15/h1-6H,7H2
• InChI Key： NADKVPKMGBMMRK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CC#N)C(C2C=CC=CC=2F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 301
• XLogP3: 3.2
• Topological Polar Surface Area: 36.7

Additional information on 6-Chloro-2-(2-fluorophenyl)pyridine-3-acetonitrile

Comprehensive Overview of 6-Chloro-2-(2-fluorophenyl)pyridine-3-acetonitrile (CAS No. 1227490-62-1): Properties, Applications, and Industry Insights

The chemical compound 6-Chloro-2-(2-fluorophenyl)pyridine-3-acetonitrile (CAS No. 1227490-62-1) has garnered significant attention in the pharmaceutical and agrochemical industries due to its unique structural features and versatile applications. As a halogenated pyridine derivative, this compound serves as a critical intermediate in the synthesis of bioactive molecules, making it a focal point for researchers and manufacturers alike. Its molecular formula, C₁₃H₈ClFN₂, highlights the presence of chloro and fluoro substituents, which are known to enhance binding affinity and metabolic stability in drug design.

In recent years, the demand for 6-Chloro-2-(2-fluorophenyl)pyridine-3-acetonitrile has surged, driven by its role in developing small-molecule inhibitors and kinase-targeted therapies. A growing body of literature explores its potential in addressing drug-resistant infections and chronic inflammatory conditions, aligning with global healthcare trends. For instance, its incorporation into JAK-STAT pathway modulators has been investigated for autoimmune diseases, a hot topic in precision medicine. Additionally, its agrochemical applications in crop protection chemicals resonate with the increasing emphasis on sustainable agriculture.

From a synthetic chemistry perspective, the nitrile group in 6-Chloro-2-(2-fluorophenyl)pyridine-3-acetonitrile offers a versatile handle for further functionalization, enabling the construction of heterocyclic scaffolds. This property is particularly valuable in high-throughput screening libraries, where structural diversity is paramount. Researchers frequently search for efficient synthetic routes to this compound, with methodologies like Pd-catalyzed cross-coupling and microwave-assisted cyclization gaining traction. Such techniques not only improve yields but also align with green chemistry principles—a priority for modern laboratories.

The compound’s physicochemical properties, including a logP value of ~2.8 and moderate aqueous solubility, make it suitable for formulation development. These characteristics are frequently queried in ADME/Tox (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies, underscoring its relevance in preclinical research. Furthermore, its thermal stability (decomposition point >200°C) ensures compatibility with industrial-scale processes, a key consideration for manufacturers optimizing cost-effective production.

Emerging trends in AI-driven drug discovery have also spotlighted 6-Chloro-2-(2-fluorophenyl)pyridine-3-acetonitrile as a promising fragment in de novo molecular design. Computational models predict its utility in targeting protein-protein interactions, a frontier in oncology and neurology. This aligns with frequent search queries about “next-generation drug scaffolds” and “fragment-based lead optimization.” Meanwhile, regulatory agencies emphasize thorough impurity profiling of such intermediates, reflecting industry concerns about ICH Q3D compliance.

In conclusion, 6-Chloro-2-(2-fluorophenyl)pyridine-3-acetonitrile (CAS No. 1227490-62-1) exemplifies the intersection of innovation and practicality in specialty chemicals. Its multifaceted applications—from targeted therapeutics to smart agrochemicals—position it as a compound of enduring scientific and commercial interest. As research continues to unravel its potential, this molecule will likely remain a staple in the toolkit of chemists and pharmacologists worldwide.